Cas no 476462-17-6 (N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 476462-17-6
• MF: C₁₈H₁₅N₃O₅S
• MW: 385.393802881241
• CID: 6511423
• Update Time: 2025-07-17

N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H15N3O5S/c1-23-11-4-6-13(24-2)12(8-11)17-20-21-18(27-17)19-16(22)10-3-5-14-15(7-10)26-9-25-14/h3-8H,9H2,1-2H3,(H,19,21,22)
• InChI Key： DUHKRXQMASEKDN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4=CC(OC)=CC=C4OC)S3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 476462-17-6)

The compound N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 476462-17-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a 1,3,4-thiadiazole core and a benzodioxole moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide has surged due to their versatility in drug development. The thiadiazole ring, in particular, is known for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to a growing body of research exploring the compound's mechanism of action and its potential applications in treating chronic diseases.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide?" The synthesis typically involves multi-step reactions, starting with the condensation of 2,5-dimethoxyphenyl derivatives with thiosemicarbazide, followed by cyclization to form the 1,3,4-thiadiazole ring. The final step often includes coupling with a benzodioxole-5-carboxylic acid derivative to yield the target compound. Researchers are continually optimizing these methods to improve yield and purity.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide. Studies have shown that modifications to the dimethoxyphenyl or benzodioxole groups can significantly alter the compound's bioactivity. For instance, replacing the methoxy groups with halogens or alkyl chains has been explored to enhance binding affinity to specific enzymes or receptors. These findings are crucial for designing derivatives with improved efficacy and selectivity.

The compound's potential applications extend beyond traditional medicine. With the rise of computational drug design and AI-driven molecular modeling, researchers are using in silico tools to predict the interactions of N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide with biological targets. This approach not only accelerates the drug discovery process but also reduces the need for extensive laboratory testing. As a result, the compound has become a focal point in discussions about the future of precision medicine and personalized therapeutics.

Environmental and safety considerations are also paramount when working with N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are increasingly adopting green chemistry principles to synthesize such compounds sustainably, reducing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical development, which is a key concern for both industry professionals and regulatory bodies.

In conclusion, N-5-(2,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 476462-17-6) represents a fascinating area of research with immense potential. Its unique structure, combined with its diverse biological activities, makes it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing drug discovery and therapeutic innovation.